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Compound of Interest

Compound Name: jc-1

Cat. No.: B7765246 Get Quote

For researchers, scientists, and drug development professionals investigating cellular health,

apoptosis, and mitochondrial function, the JC-1 assay is a cornerstone technique for

monitoring mitochondrial membrane potential (ΔΨm). This guide provides a comprehensive

comparison of JC-1 kits from various leading suppliers, offering an objective analysis of their

components, protocols, and available performance data to aid in selecting the most suitable kit

for your research needs.

Principle of the JC-1 Assay
JC-1 (5,5',6,6'-tetrachloro-1,1',3,3'-tetraethylbenzimidazolylcarbocyanine iodide) is a lipophilic,

cationic dye that accumulates in the mitochondria of healthy cells in a potential-dependent

manner. In cells with a high mitochondrial membrane potential, JC-1 forms aggregates that

emit a red to orange fluorescence (approximately 590 nm). Conversely, in apoptotic or

metabolically stressed cells with a low mitochondrial membrane potential, JC-1 remains in its

monomeric form within the cytoplasm, exhibiting a green fluorescence (approximately 527 nm).

[1] The ratio of red to green fluorescence provides a sensitive measure of the mitochondrial

membrane potential.[1]

The following diagram illustrates the principle of the JC-1 assay:
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Caption: Principle of JC-1 Dye for Mitochondrial Membrane Potential Assessment.

Comparison of JC-1 Assay Kits
The following table summarizes the key features of JC-1 kits from prominent suppliers. This

information is based on publicly available data from the suppliers' websites and technical

datasheets.
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Feature

Supplier A
(e.g.,
Thermo
Fisher
Scientific)

Supplier B
(e.g.,
Cayman
Chemical)

Supplier C
(e.g.,
Abcam)

Supplier D
(e.g., BD
Bioscience
s)

Supplier E
(e.g., G-
Bioscience
s)

Kit Name

MitoProbe™

JC-1 Assay

Kit

JC-1

Mitochondrial

Membrane

Potential

Assay Kit

JC1 -

Mitochondrial

Membrane

Potential

Assay Kit

BD™

MitoScreen

Kit

JC-1

Mitochondrial

Membrane

Potential

Assay

Catalog

Number
M34152

10009172

(Microscopy/

Plate

Reader),

701560 (Flow

Cytometry)

ab288313 551302
786-1321,

786-1322

JC-1

Formulation

Lyophilized

powder

Solution in

DMSO

Solution in

DMSO

Lyophilized

powder

Lyophilized

powder

Positive

Control

CCCP

(carbonyl

cyanide m-

chlorophenyl

hydrazone)

FCCP

(carbonyl

cyanide 4-

(trifluorometh

oxy)phenylhy

drazone)

FCCP

Not explicitly

stated, but

protocol

suggests

using an

uncoupler.

Optional

FCCP

available

separately.

Assay Buffer Provided

Provided

(Cell-Based

Assay Buffer

Tablet)

Provided

(10X Wash

Buffer, 1X

Assay Buffer)

Provided

(10X Assay

Buffer)

Provided (5X

MMP-Assay

Buffer)

Detection

Method(s)

Flow

Cytometry,

Fluorescence

Microscopy

Fluorescence

Microscopy,

Plate Reader,

Flow

Cytometry

Fluorescence

Plate Reader,

Fluorescence

Microscopy

Flow

Cytometry

Flow

Cytometry,

Fluorescence

Microscopy,

Microplate

Reader
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Provided

Protocols

Detailed

protocols for

flow

cytometry.[2]

Detailed

protocols for

microscopy,

plate reader,

and flow

cytometry.[3]

[4]

Detailed

protocols for

microplate

assays with

suspension

and adherent

cells.

Detailed

protocol for

flow

cytometry.[5]

Detailed

protocols for

flow

cytometry,

microscopy,

and

microplate

assays.[6]

Experimental Methodologies
The following sections provide generalized, detailed protocols for the key applications of JC-1
kits. These protocols are a synthesis of information from various supplier manuals and should

be adapted based on the specific cell type and experimental conditions.

Experimental Workflow Overview
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JC-1 Assay Experimental Workflow

1. Cell Seeding & Culture

2. Treatment with Experimental Compound

4. Staining of Cells with JC-1

3. Preparation of JC-1 Staining Solution

5. Incubation

6. Washing (Optional/Method Dependent)

7. Data Acquisition

8. Data Analysis (Red/Green Fluorescence Ratio)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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